Cas no 499769-44-7 (ethyl(6-methylpyridin-2-yl)methylamine)

Ethyl(6-methylpyridin-2-yl)methylamine is a pyridine-based amine compound with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a 6-methylpyridin-2-yl moiety linked to an ethylamino group, offering versatility as a building block for heterocyclic derivatives. The compound's pyridine core provides stability and reactivity, while the ethylamine side chain enhances solubility and functionalization potential. It may serve as an intermediate in the development of bioactive molecules, including ligands for metal coordination or modulators in medicinal chemistry. The methyl substitution at the 6-position can influence steric and electronic properties, making it useful for tailored synthetic applications. Proper handling and storage under inert conditions are recommended due to its amine functionality.

ethyl(6-methylpyridin-2-yl)methylamine structure

499769-44-7 structure

Product Name:ethyl(6-methylpyridin-2-yl)methylamine

CAS No:499769-44-7

MF:C₉H₁₄N₂

MW:150.220861911774

CID:1019855

PubChem ID:16495148

Update Time:2025-05-24

ethyl(6-methylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- N-ethyl-6-methyl-2-Pyridinemethanamine
- 2-Pyridinemethanamine,N-ethyl-6-methyl-(9CI)
- ethyl-(6-methyl-pyridin-2-ylmethyl)-amine
- DB-370526
- N-((6-Methylpyridin-2-yl)methyl)ethanamine
- Z385447500
- FCDHFFGNRGXMOO-UHFFFAOYSA-N
- SCHEMBL1038536
- EN300-105314
- AKOS000321092
- 499769-44-7
- CS-0230717
- G59226
- ethyl[(6-methylpyridin-2-yl)methyl]amine
- N-[(6-methylpyridin-2-yl)methyl]ethanamine
- ethyl(6-methylpyridin-2-yl)methylamine
- Inchi： 1S/C9H14N2/c1-3-10-7-9-6-4-5-8(2)11-9/h4-6,10H,3,7H2,1-2H3
- InChI Key： FCDHFFGNRGXMOO-UHFFFAOYSA-N
- SMILES： N(CC)CC1C=CC=C(C)N=1

Computed Properties

Exact Mass: 150.115698455g/mol
Monoisotopic Mass: 150.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 24.9Å²

ethyl(6-methylpyridin-2-yl)methylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl(6-methylpyridin-2-yl)methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B440055-10mg	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7		10mg	$ 50.00	2022-06-07
TRC	B440055-50mg	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7		50mg	$ 160.00	2022-06-07
TRC	B440055-100mg	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7		100mg	$ 250.00	2022-06-07
Chemenu	CM521085-1g	N-((6-Methylpyridin-2-yl)methyl)ethanamine	499769-44-7	97%	1g	$358	2022-06-11
Enamine	EN300-105314-0.05g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	0.05g	$149.0	2023-10-28
Enamine	EN300-105314-0.1g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	0.1g	$221.0	2023-10-28
Enamine	EN300-105314-0.25g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	0.25g	$315.0	2023-10-28
Enamine	EN300-105314-0.5g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	0.5g	$501.0	2023-10-28
Enamine	EN300-105314-1.0g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	1.0g	$642.0	2023-07-09
Enamine	EN300-105314-2.5g	ethyl[(6-methylpyridin-2-yl)methyl]amine	499769-44-7	90%	2.5g	$1260.0	2023-10-28